Cas no 1805492-88-9 (Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate
• CAS No: 1805492-88-9
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4876535
• Update Time: 2025-10-25

Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate

• Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)6-5(7(10)11)2-4(3-13)8(12)14-6/h2,7H,1H3
• InChI Key： LCVSWMPYKVFRHH-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate

Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1805492-88-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate, identified by its CAS number 1805492-88-9, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and an iodine substituent, makes it a versatile building block for synthetic chemists.

The 3-cyano moiety in the molecule contributes to its reactivity, enabling various transformations such as nucleophilic addition and condensation reactions. This feature is particularly useful in constructing complex heterocyclic frameworks, which are common in many pharmacologically active compounds. Additionally, the 5-(difluoromethyl) group introduces electronic and steric effects that can influence the biological activity of the final product. This substitution pattern is frequently employed in drug design to enhance metabolic stability and binding affinity.

The 2-iodopyridine core of Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate serves as an excellent handle for further functionalization. Iodine is a versatile halogen that can undergo cross-coupling reactions with a wide range of nucleophiles, including palladium-catalyzed coupling with aryl halides and boronic acids. Such reactions are pivotal in constructing biaryl structures, which are prevalent in many drugs with significant therapeutic effects.

In recent years, Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate has been utilized in the synthesis of various pharmacologically relevant compounds. For instance, it has been employed in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the cyano and difluoromethyl groups enhances the potency and selectivity of these inhibitors by modulating their interactions with target enzymes.

Another area where this compound has shown promise is in the development of antiviral agents. The structural motif present in Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate has been incorporated into molecules designed to inhibit viral proteases and polymerases. These inhibitors are essential in combating emerging viral threats, making this compound a valuable asset in medicinal chemistry.

The utility of Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate extends beyond antiviral and anticancer applications. It has also been used in the synthesis of neuroactive compounds, which target receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of the iodine atom allows for further derivatization into more complex structures that can interact with specific neurotransmitter receptors.

The synthetic methodologies involving Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate have been refined over time to achieve high yields and purity. Recent advances in catalytic systems have enabled more efficient transformations, reducing the need for harsh conditions and minimizing byproduct formation. These improvements have not only streamlined the synthesis process but also made it more environmentally sustainable.

In conclusion, Methyl 3-cyano-5-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1805492-88-9) is a multifaceted intermediate with broad applications in pharmaceutical research and development. Its unique structural features make it an indispensable tool for chemists seeking to create novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and mechanisms, the importance of this compound is likely to grow even further.